N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]-4-methylbenzamide

• Molecular Formula: C17H12F2N2OS
• Molecular Weight: 330.4 g/mol
• IUPAC Name: N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C17H12F2N2OS/c1-10-2-4-11(5-3-10)16(22)21-17-20-15(9-23-17)13-7-6-12(18)8-14(13)19/h2-9H,1H3,(H,20,21,22)
• InChI Key: DVLPNCHMIOSWCY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)F)F

Description

N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]-4-methylbenzamide, commonly known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. Diflunisal is a derivative of salicylic acid and has been used for decades as a pain reliever.

Mechanism of Action

Diflunisal works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that are involved in the inflammatory response and are responsible for the pain and swelling associated with inflammation. By inhibiting the activity of COX, Diflunisal reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Diflunisal has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. Diflunisal has also been shown to reduce the levels of amyloid-beta, a protein that is implicated in the development of Alzheimer's disease. Additionally, Diflunisal has been shown to have antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

Diflunisal has a number of advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying the inflammatory response. Diflunisal is also relatively inexpensive and widely available, making it accessible to researchers. However, there are some limitations to using Diflunisal in lab experiments. It has been shown to have some toxic effects, particularly at high doses, which may limit its usefulness in certain experiments.

Future Directions

There are a number of future directions for research on Diflunisal. One area of interest is its potential use in treating Alzheimer's disease. Further studies are needed to determine the optimal dose and duration of treatment, as well as the potential side effects of long-term use. Another area of interest is the development of new derivatives of Diflunisal that may have improved efficacy and fewer side effects. Additionally, more research is needed to understand the biochemical and physiological effects of Diflunisal, particularly in the context of the inflammatory response.

Synthesis Methods

Diflunisal is synthesized by reacting 2,4-difluorobenzenethiol with 4-methylbenzoyl chloride in the presence of sodium hydroxide and acetic acid. The resulting product is then reacted with thioamide to form Diflunisal. The synthesis method of Diflunisal is well-established and has been used for many years.

Scientific Research Applications

Diflunisal has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating pain and inflammation associated with arthritis, menstrual cramps, and other conditions. Diflunisal has also been studied for its potential use in treating Alzheimer's disease. Recent studies have shown that Diflunisal can reduce the levels of amyloid-beta, a protein that is implicated in the development of Alzheimer's disease.